5-(2-Bromoethoxy)quinoline
Cat. No. B8581685
M. Wt: 252.11 g/mol
InChI Key: MDCJSWSODFGYOM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[Br:12][CH2:13][CH2:14][Br:15].[OH:1][c:2]1[c:3]2[cH:4][cH:5][cH:6][n:7][c:8]2[cH:9][cH:10][cH:11]1>>[O:1]([c:2]1[c:3]2[cH:4][cH:5][cH:6][n:7][c:8]2[cH:9][cH:10][cH:11]1)[CH2:14][CH2:13][Br:12]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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BrCCBr
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Oc1cccc2ncccc12
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Outcomes
Product
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Name
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Type
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product
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Smiles
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BrCCOc1cccc2ncccc12
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
